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Compound of Interest

Compound Name: Benzyl isovalerate

Cat. No.: B091237

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Benzyl isovalerate, including detailed operational and disposal plans
to foster a culture of safety and build trust in your laboratory practices.

Benzyl isovalerate, also known as benzyl 3-methylbutyrate, is a compound used in flavors
and fragrances.[1][2] While some safety data sheets (SDS) classify it as a non-hazardous
substance, others indicate it can be harmful if swallowed, inhaled, or comes into contact with
skin, and may cause skin and eye irritation.[1][2][3] Given this conflicting information, it is
prudent to handle it with a comprehensive safety approach.

Quantitative Exposure and Safety Data

To ensure safe handling, it is crucial to be aware of the physical and chemical properties of
Benzyl isovalerate. The following table summarizes key quantitative data. It is important to
note that specific occupational exposure limits have not been widely established.[3][4]
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Parameter Value Reference
Molecular Formula C12H1602 [3]
Molecular Weight 192.25 g/mol [3]

Flash Point >93°C/>199.4°F [5]

Boiling Point 245 °C | 473 °F [6]

Density 0.988 g/mL at 25 °C

Acute Oral Toxicity (LD50, Rat) > 5 g/kg [7]

Acute Dermal Toxicity (LD50, > 5 glkg 7

Rabbit)

Experimental Protocol: Safe Handling and Disposal
Workflow

Adherence to a strict, step-by-step protocol is critical for minimizing exposure and ensuring
safety when working with Benzyl isovalerate.

Engineering Controls and Preparation

e Ventilation: Always handle Benzyl isovalerate in a well-ventilated area. A chemical fume
hood is recommended to avoid breathing in vapors, mists, or gases.[3]

 Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible in the immediate vicinity of the handling area.[3]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition as it is a combustible liquid.[2][5]

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling Benzyl isovalerate:

o Eye Protection: Chemical safety goggles or glasses with side-shields that conform to EN166
or ANSI Z.87.1 standards are mandatory to prevent eye contact.[8][9]
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Hand Protection: Wear impervious, chemical-resistant gloves.[3] Nitrile gloves can provide
short-term protection.[9] Always inspect gloves for integrity before use and dispose of them
properly after handling.[8]

Skin and Body Protection: A laboratory coat should be worn to prevent skin contact.[9] In
cases of potential significant exposure, impervious clothing and rubber boots may be
necessary.[3]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator is recommended.[3][9]

Handling and Storage

Handling: Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[5] Do not
eat, drink, or smoke in the handling area.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep it
away from heat, sparks, and flames.[5] The storage area should be designated for
combustible liquids.

Accidental Release Measures

In the event of a spill:

Evacuate: Immediately evacuate non-essential personnel from the area.[7]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Use an inert absorbent material like sand, vermiculite, or diatomite to soak up the
spill.[3]

Collect: Carefully transfer the absorbed material into a suitable, closed container for
disposal.[8]

Clean: Wash the spill site after the material has been completely picked up.[3]

First Aid Procedures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek medical attention if irritation persists.

[3]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[10] If skin irritation occurs, seek medical advice.[3]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.[10]
If breathing has stopped, give artificial respiration.[10] Seek medical attention if symptoms
persist.[3]

e Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate
medical attention.[8]

Disposal Plan

¢ \Waste Characterization: Chemical waste must be handled as hazardous waste.

» Disposal: Dispose of Benzyl isovalerate and any contaminated materials through a licensed
professional waste disposal service.[3] Do not allow the product to enter drains.[8] All
disposal activities must be in accordance with federal, state, and local environmental
regulations.[3]

Visualizing the Safety Workflow

To provide a clear, at-a-glance understanding of the necessary safety procedures, the following
diagram illustrates the logical relationships in the handling and disposal of Benzyl isovalerate.
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Safe Handling and Disposal Workflow for Benzyl Isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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